Cas no 1783692-17-0 (3-{pyrazolo1,5-apyrimidin-6-yl}butan-1-amine)

• Product Name: 3-{pyrazolo1,5-apyrimidin-6-yl}butan-1-amine
• CAS No: 1783692-17-0
• MF: C₁₀H₁₄N₄
• MW: 190.244961261749
• CID: 6594625
• PubChem ID: 84771579
• Update Time: 2025-05-21

3-{pyrazolo1,5-apyrimidin-6-yl}butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-{pyrazolo1,5-apyrimidin-6-yl}butan-1-amine
• 1783692-17-0
• 3-{pyrazolo[1,5-a]pyrimidin-6-yl}butan-1-amine
• EN300-1732161

• Inchi： 1S/C10H14N4/c1-8(2-4-11)9-6-12-10-3-5-13-14(10)7-9/h3,5-8H,2,4,11H2,1H3
• InChI Key： DVZIGJRBWPKQTA-UHFFFAOYSA-N
• SMILES： N12C(=CC=N1)N=CC(=C2)C(C)CCN

Computed Properties

• Exact Mass: 190.121846464g/mol
• Monoisotopic Mass: 190.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.2Ų

Additional information on 3-{pyrazolo1,5-apyrimidin-6-yl}butan-1-amine

Comprehensive Overview of 3-{pyrazolo[1,5-a]pyrimidin-6-yl}butan-1-amine (CAS No. 1783692-17-0)

The compound 3-{pyrazolo[1,5-a]pyrimidin-6-yl}butan-1-amine (CAS No. 1783692-17-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazolo[1,5-a]pyrimidine core linked to a butylamine side chain, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity and its role in targeting specific biological pathways.

In recent years, the demand for novel heterocyclic compounds like 3-{pyrazolo[1,5-a]pyrimidin-6-yl}butan-1-amine has surged due to their versatility in drug discovery. The pyrazolo[1,5-a]pyrimidine scaffold is known for its bioisosteric properties, often serving as a surrogate for purine bases in medicinal chemistry. This characteristic has led to its exploration in the development of kinase inhibitors, anti-inflammatory agents, and even neuroprotective compounds. The presence of the butan-1-amine moiety further enhances its solubility and binding affinity, making it a valuable building block for drug design.

One of the most frequently searched questions regarding CAS No. 1783692-17-0 revolves around its synthetic routes and scalability. Current literature suggests that this compound can be synthesized through multi-step organic reactions, including palladium-catalyzed cross-coupling and reductive amination. Researchers are also investigating greener alternatives, such as microwave-assisted synthesis, to improve yield and reduce environmental impact. These advancements align with the growing trend of sustainable chemistry in the pharmaceutical industry.

The pharmacological potential of 3-{pyrazolo[1,5-a]pyrimidin-6-yl}butan-1-amine is another hot topic among scientists. Preliminary studies indicate its interaction with G-protein-coupled receptors (GPCRs), which are critical targets for treating conditions like metabolic disorders and neurological diseases. Its structural similarity to known GPCR ligands has sparked interest in its use for personalized medicine, particularly in oncology and immunology. However, further in vitro and in vivo studies are required to validate its efficacy and safety profile.

From a commercial perspective, CAS No. 1783692-17-0 is increasingly listed in catalogs of specialty chemical suppliers, catering to academic and industrial researchers. Its applications extend beyond pharmaceuticals, with potential uses in agrochemicals and material science. For instance, its heterocyclic framework could be leveraged to develop advanced polymers or coatings with unique thermal and electronic properties. This multidisciplinary appeal underscores its importance in modern chemistry.

In conclusion, 3-{pyrazolo[1,5-a]pyrimidin-6-yl}butan-1-amine represents a fascinating intersection of chemistry and biology. Its structural versatility, combined with its potential therapeutic and industrial applications, makes it a compound worth watching in the coming years. As research progresses, we can expect more insights into its mechanisms and broader utility, solidifying its place in the innovation-driven landscape of chemical sciences.